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Compound of Interest

Compound Name: Epitulipinolide diepoxide

Cat. No.: B203317 Get Quote

Epitulipinolide Diepoxide: A Technical Guide for
Researchers
An in-depth exploration of the physical, chemical, and biological properties of the

sesquiterpene lactone, Epitulipinolide Diepoxide.

For Researchers, Scientists, and Drug Development Professionals.

Introduction
Epitulipinolide diepoxide is a naturally occurring sesquiterpenoid and gamma-lactone that

has garnered interest within the scientific community for its potential biological activities.[1] This

technical guide provides a comprehensive overview of its known physical and chemical

properties, methodologies for its study, and insights into its potential mechanisms of action. The

information presented herein is intended to serve as a valuable resource for researchers

investigating this compound for potential therapeutic applications.

Physicochemical Properties
Epitulipinolide diepoxide is a powder at room temperature.[2] While an experimental melting

point has not been definitively reported in publicly available literature, its other physical and

chemical properties have been characterized through a combination of computational

predictions and experimental observations.
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Table 1: Physical and Chemical Properties of Epitulipinolide Diepoxide

Property Value Source

Molecular Formula C₁₇H₂₂O₆ PubChem[1]

Molecular Weight 322.4 g/mol PubChem[1]

Physical Description Powder ChemFaces[2]

CAS Number 39815-40-2 PubChem[1]

Predicted Boiling Point 463.6 ± 45.0 °C ChemicalBook[3]

Predicted Density 1.28 ± 0.1 g/cm³ ChemicalBook[3]

Predicted Water Solubility 1.94 g/L PhytoBank[4]

Predicted logP 1.19 - 1.66 PhytoBank[4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces, BioCrick[2][5]

Spectral Data
Detailed experimental spectral data for Epitulipinolide diepoxide is not widely available.

However, based on its chemical structure containing epoxide and lactone functionalities, the

following spectral characteristics can be anticipated.

Table 2: Expected Spectral Characteristics of Epitulipinolide Diepoxide
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Spectroscopy Expected Features

¹H NMR

Signals corresponding to protons on the

sesquiterpene backbone, epoxide rings, and the

acetate group.

¹³C NMR

Signals for the 17 carbon atoms, including those

of the carbonyl group in the lactone, carbons of

the epoxide rings, and the acetate group.

Infrared (IR)

Characteristic absorption bands for C=O

stretching (lactone), C-O-C stretching (epoxide

and ether linkages), and C-H stretching.

Mass Spectrometry (MS)

A molecular ion peak corresponding to the

molecular weight of the compound (322.4 m/z),

along with fragmentation patterns characteristic

of the sesquiterpene lactone structure.

Experimental Protocols
Isolation and Purification
Epitulipinolide diepoxide is a natural product that can be isolated from the leaves and bark of

plants from the Liriodendron genus, such as Liriodendron chinense and Liriodendron tulipifera.

[2][6] While a specific, detailed protocol for its isolation is not readily available, a general

workflow can be inferred from standard phytochemical extraction and purification techniques.
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General Workflow for Isolation and Purification

Plant Material Collection and Preparation
(e.g., Liriodendron leaves)

Extraction
(e.g., with organic solvents like methanol or ethanol)

Solvent Partitioning
(e.g., between water and ethyl acetate)

Column Chromatography
(e.g., silica gel)

Further Purification
(e.g., preparative HPLC)

Isolated Epitulipinolide Diepoxide

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of Epitulipinolide diepoxide.

Cytotoxicity Assay
The cytotoxic effects of Epitulipinolide diepoxide against cancer cell lines, such as the

human melanoma cell line A375, can be evaluated using various in vitro assays, including the
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Workflow for MTT Cytotoxicity Assay

Cell Seeding
(e.g., A375 cells in 96-well plates)

Compound Treatment
(Varying concentrations of Epitulipinolide diepoxide)

Incubation
(e.g., 24-72 hours)

Addition of MTT Reagent

Incubation to Allow Formazan Crystal Formation

Solubilization of Formazan Crystals
(e.g., with DMSO)

Measurement of Absorbance
(at ~570 nm)

Data Analysis
(Calculation of IC₅₀ value)

Click to download full resolution via product page
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Caption: A standard workflow for determining the cytotoxicity of Epitulipinolide diepoxide
using an MTT assay.

Biological Activity and Potential Mechanism of
Action
Epitulipinolide diepoxide has demonstrated notable biological activity, particularly its

cytotoxic effects against cancer cells.

Anticancer Activity
Studies have shown that Epitulipinolide diepoxide exhibits cytotoxic activity against human

cancer cell lines. Specifically, it has been reported to be effective against the human melanoma

cell line A375, with a reported IC₅₀ value of 52.03 μM.[7] It has also been shown to possess

cytotoxic activity against KB cells.[2] Furthermore, this compound has been associated with

antioxidative and chemopreventive activities.[5]

Hypothetical Signaling Pathway
The precise molecular mechanism of action for Epitulipinolide diepoxide has not yet been

fully elucidated. However, based on the known activities of other sesquiterpene lactones, a

plausible mechanism involves the induction of apoptosis through the generation of reactive

oxygen species (ROS) and the modulation of key signaling pathways involved in cell survival

and proliferation. A hypothetical signaling pathway is presented below. It is important to note

that this pathway is speculative and requires experimental validation for Epitulipinolide
diepoxide.
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Hypothetical Signaling Pathway for Epitulipinolide Diepoxide-Induced Apoptosis
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Caption: A hypothetical signaling pathway illustrating the potential mechanism of action of

Epitulipinolide diepoxide.
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This proposed pathway suggests that Epitulipinolide diepoxide may induce an increase in

intracellular reactive oxygen species (ROS), leading to mitochondrial dysfunction and the

activation of the intrinsic apoptotic cascade via caspase-9 and caspase-3. Additionally, it may

inhibit pro-survival signaling pathways such as the PI3K/Akt and NF-κB pathways, further

contributing to decreased cell proliferation and survival, and ultimately leading to apoptosis.

Conclusion and Future Directions
Epitulipinolide diepoxide is a promising natural compound with demonstrated cytotoxic

activity against cancer cells. This technical guide has summarized its known physicochemical

properties and provided generalized experimental protocols for its study. However, significant

research gaps remain. Future research should focus on:

Definitive determination of its physical properties, including the melting point.

Comprehensive spectral analysis to provide a complete and publicly available dataset (¹H

NMR, ¹³C NMR, IR, and MS).

Development and publication of detailed isolation and purification protocols to facilitate its

broader accessibility for research.

In-depth elucidation of its mechanism of action, including the validation of the proposed

signaling pathways and the identification of its direct molecular targets.

Addressing these areas will be crucial for unlocking the full therapeutic potential of

Epitulipinolide diepoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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